Cas no 1535438-49-3 (3-(Aminomethyl)-2-cyclopropylhexan-2-ol)

• Product Name: 3-(Aminomethyl)-2-cyclopropylhexan-2-ol
• CAS No: 1535438-49-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5283945
• Update Time: 2025-10-31

3-(Aminomethyl)-2-cyclopropylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2-cyclopropylhexan-2-ol
• 3-(Aminomethyl)-2-cyclopropylhexan-2-ol

• Inchi： 1S/C10H21NO/c1-3-4-9(7-11)10(2,12)8-5-6-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： DZEVQCYVXRCPRO-UHFFFAOYSA-N
• SMILES： OC(C)(C(CN)CCC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 3-(Aminomethyl)-2-cyclopropylhexan-2-ol

3-(Aminomethyl)-2-cyclopropylhexan-2-ol (CAS No. 1535438-49-3): An Overview of a Promising Compound in Medicinal Chemistry

3-(Aminomethyl)-2-cyclopropylhexan-2-ol (CAS No. 1535438-49-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropyl and aminomethyl functionalities, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The chemical structure of 3-(Aminomethyl)-2-cyclopropylhexan-2-ol is noteworthy for its combination of a cyclopropyl ring and an aminomethyl group attached to a hexan-2-ol backbone. The cyclopropyl ring, known for its high reactivity and strain energy, imparts unique chemical properties to the molecule. The aminomethyl group, on the other hand, provides opportunities for further functionalization and derivatization, making this compound a versatile platform for the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-cyclopropylhexan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-(Aminomethyl)-2-cyclopropylhexan-2-ol has also shown promise in the field of anti-inflammatory drug development. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the modulation of immune cell activation and cytokine production.

The pharmacokinetic profile of 3-(Aminomethyl)-2-cyclopropylhexan-2-ol has been extensively studied to ensure its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a stable plasma profile, which are crucial factors for its therapeutic efficacy. Furthermore, preclinical studies have demonstrated that 3-(Aminomethyl)-2-cyclopropylhexan-2-ol has low toxicity and high safety margins, making it an attractive candidate for further clinical evaluation.

The synthetic accessibility of 3-(Aminomethyl)-2-cyclopropylhexan-2-ol is another key factor contributing to its potential as a drug candidate. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 2-cyclopropylhexan-2-one with an appropriate amine followed by reduction to form the desired alcohol. These synthetic strategies not only facilitate large-scale production but also allow for easy modification to generate structurally diverse derivatives with optimized biological activities.

In conclusion, 3-(Aminomethyl)-2-cyclopropylhexan-2-ol (CAS No. 1535438-49-3) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.